2,5-Dimethylpyridine
Overview
Description
2,5-Dimethylpyridine, also known as 2,5-Lutidine, is a chemical compound with the molecular formula C7H9N . It is defined by the presence of a six-membered heterocyclic ring consisting of five carbon atoms and one nitrogen atom . The arrangement of atoms is similar to that of benzene, except that one of the carbon-hydrogen rings sets has been replaced by a nitrogen atom .
Molecular Structure Analysis
The molecular structure of 2,5-Dimethylpyridine consists of a six-membered heterocyclic ring with five carbon atoms and one nitrogen atom . Theoretical studies on the molecular structure and vibrational spectra of some dimethyl substituted pyridine derivatives have been conducted .
Physical And Chemical Properties Analysis
2,5-Dimethylpyridine has a molecular weight of 107.15 . It has a melting point of -15 °C and a boiling point of 157 °C . The density is 0.926 g/mL at 25 °C . It has a vapor pressure of 2.4 mm Hg at 20 °C . The refractive index is 1.499 at 20 °C . It is a clear liquid that can range in color from colorless to light orange to yellow . It is hygroscopic and has a LogP of 1.708 .
Scientific Research Applications
Catalyst in Hydrogenation Reactions
2,5-Dimethylpyridine has been studied for its effectiveness in hydrogenation reactions. For instance, a catalyst prepared by impregnation method was used for the hydrogenation of 3,5-dimethylpyridine in a trickle bed reactor, showcasing the potential of 2,5-Dimethylpyridine in facilitating such chemical processes .
Thermophysical Property Data Source
The compound is also featured in databases that provide critically evaluated thermodynamic property data for pure compounds, indicating its importance in thermophysical research and its utility as a reference substance for thermodynamic measurements .
3. Biological Evaluation and Molecular Docking Studies Schiff base derivatives of 2,5-Dimethylpyridine have been evaluated biologically. In vitro studies have been conducted to assess their anti-COX-1/COX-2, antioxidant, and anticancer activities, demonstrating the compound’s relevance in medicinal chemistry and pharmacology .
Flow Synthesis of Pyridines
In synthetic chemistry, 2,5-Dimethylpyridine derivatives have been synthesized using a continuous flow setup. This method is considered greener and more selective than conventional batch reaction protocols, highlighting the compound’s role in developing sustainable chemical synthesis methods .
Mechanism of Action
Target of Action
This compound is a type of methylpyridine, which are organic compounds containing a pyridine ring substituted at one or more positions by a methyl group
Mode of Action
As a methylpyridine, it is a very strong basic compound , which suggests that it may interact with biological targets in a manner similar to other basic compounds.
Pharmacokinetics
It is known to be soluble in water, ethanol, and ether , which suggests it may have good bioavailability.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2,5-Dimethylpyridine. For instance, its solubility in water, ethanol, and ether suggests that its action may be influenced by the solvent environment Additionally, factors such as temperature, pH, and the presence of other substances could potentially affect its stability and efficacy.
Safety and Hazards
Future Directions
properties
IUPAC Name |
2,5-dimethylpyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N/c1-6-3-4-7(2)8-5-6/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWKFPIODWVPXLX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=C1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0060436 | |
Record name | 2,5-Dimethylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0060436 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
107.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless to light yellow liquid; [Jubilant Life Sciences MSDS], Liquid | |
Record name | 2,5-Dimethylpyridine | |
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Record name | 2,5-Dimethylpyridine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0302386 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Vapor Pressure |
3.36 [mmHg] | |
Record name | 2,5-Dimethylpyridine | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/17026 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Product Name |
2,5-Dimethylpyridine | |
CAS RN |
589-93-5 | |
Record name | 2,5-Dimethylpyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=589-93-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 2,5-Lutidine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000589935 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,5-DIMETHYLPYRIDINE | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=5089 | |
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Record name | Pyridine, 2,5-dimethyl- | |
Source | EPA Chemicals under the TSCA | |
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Record name | 2,5-Dimethylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0060436 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,5-dimethylpyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.789 | |
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Record name | 2,5-LUTIDINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6L09RM76RH | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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